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Compound of Interest

Methyl 2-(3-
Compound Name:
aminophenoxy)acetate

Cat. No.: B3106341

Essential Safety and Handling Guide for Methyl 2-(3-
aminophenoxy)acetate

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Methyl 2-(3-aminophenoxy)acetate.
The following procedures and plans are designed to ensure safe handling, storage, and
disposal of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

Methyl 2-(3-aminophenoxy)acetate is classified with several hazards, requiring specific
personal protective equipment to ensure user safety. According to GHS classifications, this
compound is harmful if swallowed, in contact with skin, or inhaled, and it can cause skin and
serious eye irritation, as well as respiratory irritation[1].

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and

eye irritation[1][2].

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and
irritation[1][2].

Skin and Body Protection

Laboratory coat, long-sleeved
clothing, and closed-toe shoes.
An apron may be required for

larger quantities.

Minimizes skin exposure[2].

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator for
organic vapors is

recommended.

Prevents inhalation of harmful

dust or vapors[1].

Operational Plans: Handling and Storage

Proper handling and storage are critical to maintaining the stability of Methyl 2-(3-

aminophenoxy)acetate and ensuring a safe laboratory environment.

Handling Protocol:

o Preparation: Ensure all required PPE is correctly worn before handling the chemical.

» Ventilation: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood[3].

e Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe dust or

vapors[3][4].

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area[5][6].

» Transport: When moving the chemical, ensure the container is securely closed.
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Storage Protocol:
e Store in a tightly closed container in a dry, cool, and well-ventilated place[3][4].

o Keep away from incompatible materials such as strong oxidizing agents[4].

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 2: First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention[7].

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists[3][8].

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention[2][8].

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention[8].

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.
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Spill Cleanup Protocol:

Evacuate: Clear the area of all non-essential personnel.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the substancel[4].

o Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container
for disposal[4]. Avoid generating dust.

o Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
e PPE: Wear appropriate PPE throughout the cleanup process.
Disposal Plan:

o Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

o Contaminated packaging should be treated as hazardous waste and disposed of
accordingly[4]. Do not reuse empty containers.

Visual Workflow for Chemical Spill Response

The following diagram outlines the step-by-step procedure for responding to a chemical spill of
Methyl 2-(3-aminophenoxy)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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